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Compound of Interest

Compound Name: Z-Ietd-R110

Cat. No.: B15554147 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Z-Ietd-R110, a fluorogenic substrate for caspase-8, crucial for studying

apoptosis. By adhering to these procedural steps, you can mitigate risks and ensure the

integrity of your experiments.

Immediate Safety and Handling Protocols
Z-Ietd-R110 is a chemical used in laboratory research and should be handled with care,

following standard laboratory safety procedures. While a specific Safety Data Sheet (SDS) for

Z-Ietd-R110 is not readily available, the safety profile of its fluorescent product, Rhodamine

110, provides a strong basis for safe handling protocols.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is critical. The following PPE should be worn

at all times when handling Z-Ietd-R110 and its reagents.
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

Hand Protection Gloves

Chemical-impermeable gloves

(e.g., nitrile). Gloves must be

inspected prior to use.[1]

Body Protection Lab Coat Standard laboratory coat.

Respiratory Respirator

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1]

Handling and Storage:

Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidental exposure.

Aspect Procedure

Handling

Handle in a well-ventilated place. Avoid contact

with skin and eyes. Avoid the formation of dust

and aerosols.[1]

Storage

Store the lyophilized product at -20°C.

Reconstituted aliquots in DMSO may also be

stored at -20°C. Avoid repeated freeze-thaw

cycles.

Operational Plan: From Preparation to Disposal
A clear operational plan ensures that experiments are conducted safely and efficiently.

Solution Preparation:

Z-Ietd-R110 is typically reconstituted in Dimethyl Sulfoxide (DMSO) to create a stock solution.
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Parameter Value

Solvent DMSO

Storage of Stock Solution -20°C in small aliquots

Experimental Workflow:

The following diagram illustrates a typical workflow for a caspase-8 activity assay using Z-Ietd-
R110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15554147?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554147?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Z-Ietd-R110]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554147#personal-protective-equipment-for-
handling-z-ietd-r110]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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